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Executive Summary
Hexyl laurate, the ester of hexyl alcohol and lauric acid, is a widely used ingredient in cosmetic

and personal care formulations, valued for its emollient and skin-conditioning properties. This

technical guide provides an in-depth review of the available toxicological data and the overall

safety profile of hexyl laurate. The information presented is compiled from regulatory agency

databases, scientific literature, and expert panel reviews, including the Cosmetic Ingredient

Review (CIR).

Overall, hexyl laurate is considered safe for its intended use in cosmetics.[1] The toxicological

profile indicates a low potential for acute toxicity, skin and eye irritation, and skin sensitization.

Genotoxicity data for hexyl laurate specifically is limited in the public domain; however, the

broader class of alkyl esters is not considered to pose a genotoxic risk when formulated to be

non-irritating. This document summarizes the key toxicological endpoints, presents available

quantitative data in tabular format, details the experimental methodologies of pivotal studies,

and provides visualizations of experimental workflows.

Chemical and Physical Properties
Hexyl laurate (CAS No. 34316-64-8) is a clear, colorless to slightly yellow liquid.[2] It is an

ester with the chemical formula C18H36O2.[2] Its primary functions in cosmetic formulations

are as a skin-conditioning agent, emollient, solvent, and viscosity-controlling agent.[3][4]
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Toxicological Data Summary
The following tables summarize the available quantitative toxicological data for hexyl laurate.

Table 1: Acute Toxicity
Endpoint Species Route

Test
Guideline

Results Reference

Acute Oral

Toxicity

Mouse

(NMRI, male)
Oral

Equivalent to

OECD 401

LD50 > 4,300

mg/kg bw
[5]

Table 2: Irritation Potential
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Endpoint Species
Test
Guideline

Results
Classificati
on

Reference

Skin Irritation

Rabbit (New

Zealand

White)

OECD 404

No signs of

erythema or

edema

observed.

Mean scores

for erythema

and edema at

24, 48, and

72 hours

were 0.0.

Non-irritating [6][7]

Eye Irritation Rabbit OECD 405

Minimal

conjunctival

irritation

observed at 1

and 24 hours.

All eyes

appeared

normal at the

48-hour

observation.

No corneal or

iridial effects

noted.

Minimally

irritating
[8]

Table 3: Skin Sensitization
While specific Human Repeated Insult Patch Test (HRIPT) data for hexyl laurate was not

identified in the reviewed literature, the Cosmetic Ingredient Review (CIR) Expert Panel

concluded that alkyl esters, as a class, are safe for use in cosmetics when formulated to be

non-irritating.[9] This conclusion is based on the available data for the broader group of alkyl

esters. A general methodology for an HRIPT is provided below.
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Endpoint Species
Test
Guideline/Method

General Finding for
Alkyl Esters

Skin Sensitization Human

Human Repeated

Insult Patch Test

(HRIPT)

Considered non-

sensitizing when

formulated to be non-

irritating.[9]

Table 4: Genotoxicity
Specific genotoxicity studies for hexyl laurate, such as the Ames test or an in vitro

chromosomal aberration test, were not found in the publicly available literature. The safety

assessment of the alkyl esters group by the CIR did not indicate a genotoxic concern.[9]

Standard methodologies for these assays are outlined below.

Endpoint Test System Test Guideline
General
Expectation for
Alkyl Esters

Bacterial Reverse

Mutation

Salmonella

typhimurium and/or

Escherichia coli

OECD 471
Not expected to be

mutagenic.

In Vitro Chromosomal

Aberration

Cultured mammalian

cells (e.g., CHO,

human lymphocytes)

OECD 473

Not expected to

induce chromosomal

aberrations.

Experimental Protocols
Acute Oral Toxicity Study (as per OECD 401 equivalent)

Objective: To determine the acute oral toxicity of hexyl laurate in mice.

Test Substance: Hexyl laurate.

Test System: Male NMRI mice, with a body weight of approximately 21 g at the start of the

study.[5]
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Methodology: A limit test was conducted. A single dose of 5 mL/kg body weight (bw), which

was converted to 4,300 mg/kg bw based on a density of 0.87 g/mL, was administered orally

to a group of 5 male mice.[5] The substance was administered unchanged, without a vehicle.

[5] The animals were observed for mortality and clinical signs of toxicity.

Observations: Animals were observed for mortality and significant clinical reactions.[5]

Results: No mortality occurred during the study period. There was a significant absence of

adverse clinical reactions.[5] The acute oral LD50 was determined to be greater than 4,300

mg/kg bw.[5]

Acute Dermal Irritation/Corrosion Study (as per OECD
404)

Objective: To assess the potential of a test substance to cause skin irritation or corrosion.

Test Substance: 0.5 mL of the test substance.

Test System: Three young adult New Zealand White rabbits.[6]

Methodology: The test substance was applied topically to a small area of intact skin

(approximately 6 cm²) on each rabbit under a semi-occlusive patch.[3][6] The duration of the

application was 4 hours.[6] Untreated skin on the same animal served as a control. After the

exposure period, the patches and any residual test substance were removed.

Observations: The skin was examined for erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal.[6][10] Dermal reactions were scored according to a

standardized grading system (e.g., Draize scale).

Evaluation: The mean scores for erythema and edema at 24, 48, and 72 hours were

calculated for each animal. For hexyl laurate, these scores were 0.0, indicating no irritation.

[6][7]

Acute Eye Irritation/Corrosion Study (as per OECD 405)
Objective: To determine the potential of a test substance to cause eye irritation or corrosion.
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Test Substance: 0.1 mL of the test substance.

Test System: Three healthy adult albino rabbits with no pre-existing eye defects.[8]

Methodology: A single dose of the test substance was instilled into the conjunctival sac of

one eye of each rabbit.[11] The eyelids were held together for a short period to prevent loss

of the substance. The other eye remained untreated and served as a control.

Observations: The eyes were examined for effects on the cornea (opacity), iris, and

conjunctivae (redness, chemosis, discharge) at 1, 24, 48, and 72 hours after instillation.[8]

[12] Ocular lesions were scored using a standardized system.

Results: For a substance similar in profile to hexyl laurate, minimal conjunctival irritation

was observed at 1 and 24 hours, with all eyes returning to normal by the 48-hour

observation.[8] No corneal or iridial effects were noted.[8] This corresponds to a classification

of "minimally irritating."[8]

Visualizations
The following diagrams illustrate standardized experimental workflows relevant to the

toxicological assessment of cosmetic ingredients.

Preparation Phase Exposure Phase (OECD 404) Observation Phase

Select 3 healthy
New Zealand White rabbits

Clip fur from dorsal area
(approx. 6 cm^2)

Apply 0.5 mL Hexyl Laurate
to skin patch

Cover with semi-occlusive
dressing for 4 hours

Remove patch and
cleanse skin

Score for Erythema & Edema
at 1, 24, 48, 72 hours

Final Evaluation:
Calculate Primary

Irritation Index

Click to download full resolution via product page

Caption: Workflow for an Acute Dermal Irritation Study (OECD 404).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/44_C6SFA_E.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8437044/
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/44_C6SFA_E.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/44_C6SFA_E.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/44_C6SFA_E.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/44_C6SFA_E.pdf
https://www.benchchem.com/product/b1194852?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Setup
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Caption: Generalized Workflow for a Bacterial Reverse Mutation (Ames) Test (OECD 471).

Discussion and Conclusion
The available toxicological data on hexyl laurate indicate a low hazard profile. The acute oral

toxicity is low, with an LD50 in mice greater than 4,300 mg/kg bw.[5] It is considered non-

irritating to the skin and at most minimally irritating to the eyes in animal studies.[6][7][8]

While specific sensitization and genotoxicity data for hexyl laurate are not readily available in

the public domain, the comprehensive safety assessment of alkyl esters by the Cosmetic
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Ingredient Review (CIR) Expert Panel provides strong supporting evidence for its safety.[9] The

CIR concluded that alkyl esters are safe as used in cosmetic formulations when they are

formulated to be non-irritating.[9] This conclusion was reached by leveraging data from the

broader category of alkyl esters, a scientifically accepted practice known as "read-across,"

where toxicological data for a substance is inferred from structurally similar chemicals.[13]

Based on the collective evidence, hexyl laurate is considered safe for use in cosmetic and

personal care products under the current practices of use and concentration. It presents a low

risk of adverse health effects to consumers. As with all cosmetic ingredients, formulations

should be developed to be non-irritating to ensure product safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Hexyl Laurate: A Comprehensive Toxicological and
Safety Profile for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194852#toxicological-data-and-safety-profile-of-
hexyl-laurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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